4-Chloro-2-(4-t-butylphenyl)benzoic acid, 95%

• IUPAC Name: 2-(4-tert-butylphenyl)-4-chlorobenzoic acid
• InChI: InChI=1S/C17H17ClO2/c1-17(2,3)12-6-4-11(5-7-12)15-10-13(18)8-9-14(15)16(19)20/h4-10H,1-3H3,(H,19,20)
• InChI Key: MMTMFTIKPPYCFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C17H17ClO2
• DSSTOX Substance ID: DTXSID70690598
• Molecular Weight: 288.8 g/mol
• CAS RN: 1261947-39-0

Description

4-Chloro-2-(4-t-butylphenyl)benzoic acid, 95% (4-Cb-2-95) is a chlorinated aromatic acid that is widely used in the synthesis of organic compounds. It is a highly reactive compound, and its reactivity and solubility make it an attractive choice for many applications.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(4-t-butylphenyl)benzoic acid, 95% is largely dependent on the particular reaction in which it is used. In general, the compound is highly reactive and can react with a variety of other compounds, including oxygen, chlorine, and other organic compounds. The reaction is typically carried out in the presence of a Lewis acid catalyst, and the reaction is typically complete within a few hours. The reaction yields a product with a purity of 95%.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-2-(4-t-butylphenyl)benzoic acid, 95% are largely unknown. It is known, however, that the compound is highly reactive and can react with a variety of other compounds, including oxygen, chlorine, and other organic compounds. The compound is also known to be highly toxic when inhaled, and it can cause skin and eye irritation when it comes into contact with the skin or eyes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Chloro-2-(4-t-butylphenyl)benzoic acid, 95% in lab experiments include its high reactivity and solubility, its ability to be used in a variety of reactions, and its high purity (95%). The main limitation of using 4-Chloro-2-(4-t-butylphenyl)benzoic acid, 95% in lab experiments is its toxicity, as it is known to be highly toxic when inhaled, and it can cause skin and eye irritation when it comes into contact with the skin or eyes.

Future Directions

The future directions for 4-Chloro-2-(4-t-butylphenyl)benzoic acid, 95% include further research into its biochemical and physiological effects, as well as its potential uses in the synthesis of organic compounds, pharmaceuticals, dyes, polymers, and materials for use in medical devices, electronics, and optoelectronics. Additionally, further research into the reactivity and solubility of the compound could lead to new and improved synthesis methods. Finally, further research into the safety of the compound could lead to improved safety protocols for its use in lab experiments.

Synthesis Methods

4-Chloro-2-(4-t-butylphenyl)benzoic acid, 95% can be synthesized in a variety of ways, including the direct chlorination of 2-t-butylphenol in the presence of a Lewis acid catalyst. The reaction is typically carried out using a mixture of chlorine and oxygen, and the reaction is usually carried out at temperatures between 80-100 °C. The reaction is typically carried out in a sealed flask, and the reaction is usually complete within a few hours. The reaction yields a product with a purity of 95%.

Scientific Research Applications

4-Chloro-2-(4-t-butylphenyl)benzoic acid, 95% is used in a variety of scientific research applications, including the synthesis of organic compounds, the synthesis of pharmaceuticals, and the synthesis of dyes. It is also used in the synthesis of polymers, and it is used in the synthesis of materials for use in medical devices. It is also used in the synthesis of materials for use in electronics and optoelectronics.